molecular formula C10H11IO3 B8329285 (3-Iodomethyl-phenoxy)-acetic acid methyl ester

(3-Iodomethyl-phenoxy)-acetic acid methyl ester

Cat. No.: B8329285
M. Wt: 306.10 g/mol
InChI Key: BNYUAUDBQADFNN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(3-Iodomethyl-phenoxy)-acetic acid methyl ester is a useful research compound. Its molecular formula is C10H11IO3 and its molecular weight is 306.10 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H11IO3

Molecular Weight

306.10 g/mol

IUPAC Name

methyl 2-[3-(iodomethyl)phenoxy]acetate

InChI

InChI=1S/C10H11IO3/c1-13-10(12)7-14-9-4-2-3-8(5-9)6-11/h2-5H,6-7H2,1H3

InChI Key

BNYUAUDBQADFNN-UHFFFAOYSA-N

Canonical SMILES

COC(=O)COC1=CC=CC(=C1)CI

Origin of Product

United States

Synthesis routes and methods

Procedure details

Dichloromethane (85 mL) was added to Ph3P (4.942 g, 18.8 mmol), imidazole (1.311 g, 19.3 mmol) and I2 (4.735 g, 18.7 mmol). The mixture was stirred for 5 min. and then a solution of 12-2 (2.937 g, 15.0 mmol) in 15 mL dichloromethane was added by cannula. The reaction was stirred for 3 h, silica gel was added and the mixture evaporated. The residue was purified by flash chromatography on silica gel (10%→20%→30% ethyl acetate/hexanes) to give 12-3 (4.246 g, 13.9 mmol, 93%).
Name
Quantity
2.937 g
Type
reactant
Reaction Step One
Quantity
15 mL
Type
solvent
Reaction Step One
Name
Quantity
4.942 g
Type
reactant
Reaction Step Two
Quantity
1.311 g
Type
reactant
Reaction Step Two
Name
Quantity
4.735 g
Type
reactant
Reaction Step Two
Quantity
85 mL
Type
solvent
Reaction Step Two
Name
Yield
93%

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